Cas no 1354950-70-1 (4-(3-fluorophenyl)-2-methylbutanoic acid)

• Product Name: 4-(3-fluorophenyl)-2-methylbutanoic acid
• CAS No: 1354950-70-1
• MF: C₁₁H₁₃FO₂
• MW: 196.218127012253
• MDL: MFCD20501939
• CID: 4592404
• PubChem ID: 54595556
• Update Time: 2025-05-20

4-(3-fluorophenyl)-2-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(3-fluorophenyl)-2-methylbutanoic acid

• MDL： MFCD20501939
• Inchi： 1S/C11H13FO2/c1-8(11(13)14)5-6-9-3-2-4-10(12)7-9/h2-4,7-8H,5-6H2,1H3,(H,13,14)
• InChI Key： ILSDTZATDNBILC-UHFFFAOYSA-N
• SMILES： C(O)(=O)C(C)CCC1=CC=CC(F)=C1

Computed Properties

• Exact Mass: 196.08995782g/mol
• Monoisotopic Mass: 196.08995782g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 296.8±15.0 °C at 760 mmHg
• Flash Point: 133.3±20.4 °C
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

4-(3-fluorophenyl)-2-methylbutanoic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 4-(3-fluorophenyl)-2-methylbutanoic acid

4-(3-Fluorophenyl)-2-Methylbutanoic Acid (CAS No. 1354950-70-1)

4-(3-Fluorophenyl)-2-Methylbutanoic Acid, also known by its CAS number 1354950-70-1, is a chemical compound that has garnered significant attention in recent years due to its unique properties and potential applications in various fields. This compound belongs to the class of carboxylic acids, specifically a substituted butanoic acid with a fluorophenyl group and a methyl substituent. Its structure, which includes a fluorine atom attached to the aromatic ring, contributes to its distinct chemical and physical characteristics.

The synthesis of 4-(3-Fluorophenyl)-2-Methylbutanoic Acid involves several steps, including the preparation of the fluorophenyl intermediate and subsequent alkylation or acylation reactions to introduce the methyl and carboxylic acid groups. Recent advancements in synthetic chemistry have enabled more efficient and scalable methods for producing this compound, making it more accessible for research and industrial applications.

One of the most promising applications of 4-(3-Fluorophenyl)-2-Methylbutanoic Acid lies in the field of pharmaceuticals. The compound has been studied as a potential lead molecule in drug discovery, particularly in the development of agents targeting specific biological pathways or receptors. Its fluorine-containing aromatic ring is known to enhance pharmacokinetic properties such as bioavailability and metabolic stability, which are critical for drug candidates.

Recent research has also explored the use of 4-(3-Fluorophenyl)-2-Methylbutanoic Acid in materials science, where it has been investigated as a precursor for the synthesis of advanced polymers and coatings. The compound's ability to form stable bonds with other molecules makes it a valuable building block for creating materials with tailored properties, such as improved mechanical strength or thermal resistance.

In addition to its practical applications, 4-(3-Fluorophenyl)-2-Methylbutanoic Acid has been the subject of numerous studies aimed at understanding its fundamental chemical behavior. For instance, researchers have examined its reactivity under various conditions, including its participation in nucleophilic acyl substitutions and its role as a catalyst in certain organic reactions.

The growing interest in 4-(3-Fluorophenyl)-2-Methylbutanoic Acid can also be attributed to its versatility as a chiral building block. The compound's chiral center allows for the synthesis of enantiomerically pure derivatives, which are essential in asymmetric synthesis and the development of chiral catalysts.

From an environmental perspective, there is increasing focus on the sustainability of chemical processes involving 4-(3-Fluorophenyl)-2-Methylbutanoic Acid. Researchers are exploring greener synthesis methods that minimize waste and reduce energy consumption, aligning with global efforts to promote sustainable chemistry practices.

In conclusion, 4-(3-Fluorophenyl)-2-Methylbutanoic Acid (CAS No. 1354950-70-1) is a multifaceted compound with significant potential across diverse scientific domains. Its unique structure, coupled with advancements in synthetic methodologies and application-oriented research, positions it as a key player in future innovations within chemistry and related fields.